Cas no 1208854-06-1 (3-Bromo-7,8-difluoroquinolin-4-amine)

• Product Name: 3-Bromo-7,8-difluoroquinolin-4-amine
• CAS No: 1208854-06-1
• MF: C₉H₅BrF₂N₂
• MW: 259.050207853317
• CID: 2854101
• Update Time: 2023-08-09

3-Bromo-7,8-difluoroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7,8-difluoroquinolin-4-amine
• 4-Amino-3-bromo-7,8-difluoroquinoline
• 3-Bromo-7,8-difluoroquinolin-4-amine

• Inchi： 1S/C9H5BrF2N2/c10-5-3-14-9-4(8(5)13)1-2-6(11)7(9)12/h1-3H,(H2,13,14)
• InChI Key： SDSLPFOQIWWULS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C(C=CC2=C1N)F)F

Computed Properties

• Exact Mass: 257.96042 g/mol
• Monoisotopic Mass: 257.96042 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 259.05
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9